Crenolanib Trifluoroacetic Acid Salt
Crenolanib Trifluoroacetic Acid Salt
Brand Name:
Vulcanchem
CAS No.:
1797008-57-1
VCID:
VC0135954
InChI:
InChI=1S/C26H29N5O2.C2HF3O2/c1-26(14-32-15-26)16-33-20-6-7-22-21(13-20)28-17-31(22)24-8-5-18-3-2-4-23(25(18)29-24)30-11-9-19(27)10-12-30;3-2(4,5)1(6)7/h2-8,13,17,19H,9-12,14-16,27H2,1H3;(H,6,7)
SMILES:
CC1(COC1)COC2=CC3=C(C=C2)N(C=N3)C4=NC5=C(C=CC=C5N6CCC(CC6)N)C=C4.C(=O)(C(F)(F)F)O
Molecular Formula:
C28H30F3N5O4
Molecular Weight:
557.574
Crenolanib Trifluoroacetic Acid Salt
CAS No.: 1797008-57-1
Reference Standards
VCID: VC0135954
Molecular Formula: C28H30F3N5O4
Molecular Weight: 557.574
CAS No. | 1797008-57-1 |
---|---|
Product Name | Crenolanib Trifluoroacetic Acid Salt |
Molecular Formula | C28H30F3N5O4 |
Molecular Weight | 557.574 |
IUPAC Name | 1-[2-[5-[(3-methyloxetan-3-yl)methoxy]benzimidazol-1-yl]quinolin-8-yl]piperidin-4-amine;2,2,2-trifluoroacetic acid |
Standard InChI | InChI=1S/C26H29N5O2.C2HF3O2/c1-26(14-32-15-26)16-33-20-6-7-22-21(13-20)28-17-31(22)24-8-5-18-3-2-4-23(25(18)29-24)30-11-9-19(27)10-12-30;3-2(4,5)1(6)7/h2-8,13,17,19H,9-12,14-16,27H2,1H3;(H,6,7) |
Standard InChIKey | YEXIMZJUWLNAHJ-UHFFFAOYSA-N |
SMILES | CC1(COC1)COC2=CC3=C(C=C2)N(C=N3)C4=NC5=C(C=CC=C5N6CCC(CC6)N)C=C4.C(=O)(C(F)(F)F)O |
Synonyms | 1-[2-[5-[(3-Methyl-3-oxetanyl)methoxy]-1H-benzimidazol-1-yl]-8-quinolinyl]-4-piperidinamine Trifluoroacetic Acid Salt; ARO 002 Trifluoroacetic Acid Salt; CP 868596 Trifluoroacetic Acid Salt; [1-[2-[5-(3-Methyloxetan-3-ylmethoxy)benzimidazol-1-yl]quin |
PubChem Compound | 131667404 |
Last Modified | Nov 11 2021 |
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